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Compound of Interest

Compound Name: Racepinephrine hydrochloride

Cat. No.: B163037

Product: Racepinephrine Hydrochloride CAS Number: 329-63-5 Molecular Formula:
CoH13NOs « HCI Molecular Weight: 219.67 g/mol [1]

Introduction

Racepinephrine Hydrochloride is the racemic mixture of the hydrochlorides of the (R)- and
(S)-enantiomers of epinephrine.[2][3] It is a sympathomimetic amine that functions as a non-
selective agonist for both a- and B-adrenergic receptors.[4] This Certified Reference Material
(CRM) is a highly characterized and traceable standard essential for quality control and
analytical method development in the pharmaceutical industry. It provides a reliable benchmark
for the quantification and identification of racepinephrine hydrochloride in drug substances
and finished products. This CRM is produced and certified under ISO 17034 and ISO/IEC
17025 standards, ensuring its quality and traceability to primary standards from the United
States Pharmacopeia (USP).

Applications

This Certified Reference Material is suitable for a range of analytical applications, including:

o Pharmaceutical Quality Control: For release testing of drug substances and finished
pharmaceutical products.

o Method Development and Validation: As a primary standard for the development and
validation of analytical methods such as High-Performance Liquid Chromatography (HPLC)
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and UV-Visible Spectroscopy.

« |dentification and Assay: For the definitive identification and accurate quantification of

racepinephrine hydrochloride.

o Impurity Profiling: As a reference for the identification and quantification of potential

impurities, such as adrenalone and norepinephrine.

Chemical and Physical Properties

Property Specification
Appearance Fine, white, odorless powder.

- Freely soluble in water; sparingly soluble in
Solubility

alcohol.[1]

Storage Conditions

Store in tight, light-resistant containers at 2-8°C.

[5] Sensitive to light and air.[1]

Traceability

Traceable to USP primary standards.

Quantitative Data Summary

The following table summarizes the typical specifications for Racepinephrine Hydrochloride

Certified Reference Material as per the United States Pharmacopeia (USP) and a sample

Certificate of Analysis.

Parameter

USP Specification

Sample Certificate of
Analysis Data

Assay (anhydrous basis) 97.0% - 102.0%[2][3] 99.8%

Specific Rotation -1°to +1°[1][2] 0°

Water Determination < 0.5%[2] 0.2%

Residue on Ignition < 0.5%][2] 0.04%

Adrenalone <0.2% 0.01%

Norepinephrine <4.0% <4.0%
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Signaling Pathway

Racepinephrine acts as an agonist at adrenergic receptors, which are G-protein coupled
receptors. The binding of racepinephrine to these receptors initiates a signaling cascade that
varies depending on the receptor subtype (a or ). The diagram below illustrates the general
signaling pathway for -adrenergic receptors, which are coupled to Gs proteins.

Click to download full resolution via product page

B-Adrenergic Receptor Signaling Pathway.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Assay

This protocol is based on the USP monograph for the assay of Racepinephrine
Hydrochloride.

Objective: To determine the purity of Racepinephrine Hydrochloride CRM and to quantify it in
a sample.

Materials:
¢ Racepinephrine Hydrochloride CRM
o USP Epinephrine Bitartrate RS

e Acetic acid, glacial
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o Water, HPLC grade

¢ Methanol, HPLC grade

Equipment:

HPLC system with a UV detector

Analytical balance

Volumetric flasks (10 mL, 100 mL)

Pipettes

Syringe filters (0.45 pum)

Chromatographic Conditions:

Parameter Condition
Column L1 packing, 4.6-mm x 15-cm
. 0.17 N acetic acid in water. Filtered and
Mobile Phase
degassed.[2]
Flow Rate 2.0 mL/min[2]
Detection UV at 278 nm([2]

Injection Volume

25 uL[2]

Procedure:

o Standard Preparation (USP Epinephrine Bitartrate RS):

o Accurately weigh about 15 mg of USP Epinephrine Bitartrate RS and transfer to a 100-mL
volumetric flask.

o Dissolve in and dilute to volume with the Mobile Phase to obtain a solution with a known
concentration of about 150 pg/mL.[2]
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e Assay Preparation (Racepinephrine Hydrochloride):

o Accurately weigh about 25 mg of Racepinephrine Hydrochloride CRM and transfer to a
100-mL volumetric flask.

o Dissolve in and dilute to volume with the Mobile Phase.

o Pipette 4.0 mL of this solution into a 10-mL volumetric flask and dilute to volume with the
Mobile Phase to obtain a final concentration of about 100 pg/mL.[2]

o Chromatography:

o Separately inject equal volumes (about 25 pL) of the Standard preparation and the Assay
preparation into the chromatograph.[2]

o Record the chromatograms and measure the peak responses for the major peaks.
» Calculation:

o Calculate the quantity, in mg, of CeH13NOs ¢ HCI in the portion of Racepinephrine
Hydrochloride taken using the following formula: 0.25 * C * (219.67 / 333.30) * (rU / rS)
where:

» C is the concentration, in pg/mL, of USP Epinephrine Bitartrate RS in the Standard
preparation.

s 219.67 is the molecular weight of racepinephrine hydrochloride.[2]
» 333.30 is the molecular weight of epinephrine bitartrate.[2]

» rU and rS are the peak responses obtained from the Assay preparation and the
Standard preparation, respectively.[2]

Experimental Workflow Diagram:
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HPLC Assay Experimental Workflow.
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UV-Visible Spectroscopy for Identification

This protocol is based on the USP monograph for the identification of Racepinephrine
Hydrochloride.

Objective: To confirm the identity of a sample as Racepinephrine Hydrochloride by
comparing its UV absorption spectrum to that of a known standard.

Materials:

o Racepinephrine Hydrochloride CRM
o USP Epinephrine Bitartrate RS

o Water, purified

Equipment:

UV-Visible Spectrophotometer

Analytical balance

Volumetric flasks

Quartz cuvettes
Procedure:
o Standard Solution Preparation:

o Prepare a solution of USP Epinephrine Bitartrate RS in water to a concentration of 1 in
20,000 (50 pg/mL).

e Sample Solution Preparation:

o Prepare a solution of the Racepinephrine Hydrochloride sample in water to a
concentration of 1 in 20,000 (50 pg/mL).

e Spectral Analysis:
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o Record the UV absorption spectrum of both the Standard Solution and the Sample
Solution from 200 nm to 400 nm.

o The UV absorption spectrum of the Sample Solution should exhibit maxima and minima at
the same wavelengths as that of the Standard Solution.[2]

Safety Precautions

Racepinephrine Hydrochloride is a potent adrenergic agonist and should be handled with

care.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, lab coat,
and safety glasses.

o Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.
 Toxicity: Toxic if swallowed or in contact with skin. May cause respiratory irritation.
o Storage: Store locked up in a secure area.

Always consult the Safety Data Sheet (SDS) for complete safety information before handling
this material.
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certified-reference-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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